Cas no 203626-38-4 (6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE)

• Product Name: 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE
• CAS No: 203626-38-4
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD00272439
• CID: 891683
• PubChem ID: 329773358
• Update Time: 2025-07-22

6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE
• 6-chloro-8-methyl-1H-quinolin-4-one
• 6-CHLORO-8-METHYL-4-QUINOLINOL
• 6-chloro-8-methylquinolin-4-ol
• MFCD00272439
• CS-0360999
• SCHEMBL2171979
• 6-Chloro-8-methylquinolin-4(1H)-one
• DB-066167
• G78160
• 4-Quinolinol, 6-chloro-8-methyl-
• AB05694
• DTXSID20576696
• JXKDLLRAADOUNF-UHFFFAOYSA-N
• 6-Chloro-4-hydroxy-8-methylquinoline, AldrichCPR
• 203626-38-4
• AKOS002337461

• MDL： MFCD00272439
• Inchi： 1S/C10H8ClNO/c1-6-4-7(11)5-8-9(13)2-3-12-10(6)8/h2-5H,1H3,(H,12,13)
• InChI Key： JXKDLLRAADOUNF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C(C=CN2)=O)C=1

Computed Properties

• Exact Mass: 193.02900
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.288
• Boiling Point: 329.1°C at 760 mmHg
• Flash Point: 152.8°C
• Refractive Index: 1.597
• PSA: 33.12000
• LogP: 2.90220
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE

Introduction to 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE (CAS No. 203626-38-4)

6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE, identified by its Chemical Abstracts Service (CAS) number 203626-38-4, is a heterocyclic organic compound belonging to the quinoline family. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. Quinoline derivatives are well-documented for their pharmacological properties, including antimicrobial, antimalarial, and anticancer effects. The specific substitution pattern of 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE, characterized by a chlorine atom at the 6-position, a hydroxyl group at the 4-position, and a methyl group at the 8-position, contributes to its unique chemical reactivity and biological profile.

The structural features of 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE make it a valuable scaffold for drug discovery. The presence of electron-withdrawing and electron-donating groups at strategic positions enhances its interactions with biological targets. Specifically, the chlorine substituent at the 6-position can participate in hydrogen bonding or coordinate with metal ions, while the hydroxyl group at the 4-position can engage in hydrophilic interactions. The methyl group at the 8-position further modulates the electronic distribution of the quinoline ring, influencing its binding affinity and metabolic stability.

In recent years, quinoline derivatives have been extensively studied for their potential in addressing emerging infectious diseases and cancer. The growing resistance to conventional antibiotics has prompted researchers to explore novel antimicrobial agents derived from natural or synthetic sources. 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE has been investigated for its activity against Gram-negative bacteria, which pose a significant threat due to their inherent resistance mechanisms. Preliminary studies suggest that this compound disrupts bacterial cell wall synthesis and membrane integrity, offering a promising alternative to existing antibiotics.

Moreover, the anticancer potential of 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE has been explored in various preclinical models. Quinoline derivatives are known to interfere with key cellular pathways involved in tumor growth and progression. Research indicates that this compound can induce apoptosis in cancer cells by activating caspase-dependent and caspase-independent mechanisms. Additionally, it has shown inhibitory effects on tyrosine kinases, which are overexpressed in many solid tumors. These findings highlight the compound's potential as a lead molecule for developing novel anticancer therapies.

The synthesis of 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. The optimization of synthetic routes is crucial for scalability and cost-effectiveness, particularly when considering industrial applications. Recent advancements in flow chemistry have enabled more efficient production processes for complex heterocyclic compounds like 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE, reducing reaction times and minimizing waste generation.

The pharmacokinetic properties of 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE are also of great interest in drug development. Studies have demonstrated that this compound exhibits moderate solubility in both water and lipids, suggesting potential oral bioavailability. However, its metabolic stability remains a critical factor that needs further investigation. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been utilized to characterize its degradation pathways and identify key metabolites. Understanding these processes is essential for predicting drug efficacy and safety profiles.

In conclusion, 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE (CAS No. 203626-38-4) represents a promising candidate for therapeutic applications in antimicrobial and anticancer research. Its unique structural features provide a rich foundation for further derivatization and optimization. As our understanding of disease mechanisms continues to evolve, compounds like 6-CHLORO-4-HYDROXY-8-METHYLQUINOLINE will play an increasingly important role in developing next-generation treatments.